![molecular formula C9H10Cl2S B3372911 1-Chloro-2-[(3-chloropropyl)sulfanyl]benzene CAS No. 936362-83-3](/img/structure/B3372911.png)
1-Chloro-2-[(3-chloropropyl)sulfanyl]benzene
Overview
Description
1-Chloro-2-[(3-chloropropyl)sulfanyl]benzene is a chemical compound with the molecular formula C9H10Cl2S . It has a molecular weight of 221.15 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chloro group and a (3-chloropropyl)sulfanyl group . The InChI code for this compound is 1S/C9H10Cl2S/c10-6-3-7-12-9-5-2-1-4-8(9)11/h1-2,4-5H,3,6-7H2 .Scientific Research Applications
Applications in Food Safety and Preservation
- Gaseous/Volatile Compound Stabilization for Fresh Produce : Research focuses on the stabilization and controlled release of gaseous/volatile active compounds like chlorine dioxide and sulfur dioxide. These compounds are used for inhibiting microbial growth and regulating ripening in pre-harvest and post-harvest management of fresh produce. The development of controlled release packaging systems to improve the safety and maintain the quality of fresh produce is a significant area of interest (Mo Chen et al., 2020).
Chemical Synthesis and Supramolecular Chemistry
- Benzene-1,3,5-tricarboxamide in Supramolecular Chemistry : Benzene-1,3,5-tricarboxamides (BTAs) play a crucial role in supramolecular chemistry due to their self-assembly into one-dimensional, nanometer-sized structures stabilized by threefold H-bonding. These properties enable applications in nanotechnology, polymer processing, and biomedical fields (S. Cantekin et al., 2012).
Environmental Impact and Remediation
- Chlorobenzene Degradation and Remediation in Soil : Chlorobenzenes, due to their toxicity and environmental persistence, present a significant risk. The review discusses the fate processes of chlorobenzenes in soil and explores remediation strategies, highlighting the importance of biodegradation and immobilization techniques in reducing environmental risks (F. Brahushi et al., 2017).
Advanced Material Applications
- Heterocyclic Compounds Bearing Triazine Scaffold : This review emphasizes the importance of triazine and its derivatives in medicinal chemistry, showcasing their wide spectrum of biological activities. Such compounds have been evaluated as antibacterial, antifungal, anti-cancer, antiviral, and more, indicating the potential of heterocyclic compounds in drug development (Tarawanti Verma et al., 2019).
Safety and Hazards
properties
IUPAC Name |
1-chloro-2-(3-chloropropylsulfanyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2S/c10-6-3-7-12-9-5-2-1-4-8(9)11/h1-2,4-5H,3,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJKMDEQMVRWVRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)SCCCCl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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